Cas no 2228545-83-1 (3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid)

• Product Name: 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid
• CAS No: 2228545-83-1
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 6224925
• PubChem ID: 165705739
• Update Time: 2025-10-22

3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid
• 3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-2-oxopropanoic acid
• EN300-1755767
• 2228545-83-1

• Inchi： 1S/C9H11N3O3/c13-8(9(14)15)3-7-5-12(11-10-7)4-6-1-2-6/h5-6H,1-4H2,(H,14,15)
• InChI Key： PTZSMUQYYDFVKN-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=CN(CC2CC2)N=N1

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.1Ų

Additional information on 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid

Introduction to 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid (CAS No. 2228545-83-1)

3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid (CAS No. 2228545-83-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylmethyl group and a 1,2,3-triazole ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The cyclopropylmethyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it a valuable moiety in drug design. The 1,2,3-triazole ring, on the other hand, is a versatile functional group that has been widely used in the development of bioactive compounds due to its excellent chemical stability and bioisosteric properties. The combination of these structural features in 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid makes it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation in various diseases including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, this compound has also shown promise in the field of oncology. Preclinical studies have indicated that 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid possesses anti-cancer activity against several types of cancer cells. Specifically, it has been found to induce apoptosis and inhibit cell proliferation in breast cancer and colon cancer cell lines. These findings suggest that this compound could be further developed as a potential therapeutic agent for cancer treatment.

In addition to its biological activities, the physicochemical properties of 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid have been extensively studied. Its high solubility in both aqueous and organic solvents makes it suitable for various formulation strategies. Moreover, its stability under different conditions ensures that it can be effectively used in both preclinical and clinical settings.

The synthesis of 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid has been optimized using modern synthetic techniques such as click chemistry. This approach not only simplifies the synthesis process but also enhances the yield and purity of the final product. The ease of synthesis and high purity make this compound an attractive candidate for large-scale production and further pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-2-oxopropanoic acid. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential.

In conclusion, 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-y\-l\-2\-oxopropanoic acid (CAS No. 2228545\-83\-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potent biological activities and favorable physicochemical properties, make it an exciting candidate for further development as a therapeutic agent.